6-(4-((1H-imidazol-1-yl)methyl)piperidine-1-carbonyl)-2-methylpyridazin-3(2H)-one

• IUPAC Name: 6-[4-(imidazol-1-ylmethyl)piperidine-1-carbonyl]-2-methylpyridazin-3-one
• InChI: InChI=1S/C15H19N5O2/c1-18-14(21)3-2-13(17-18)15(22)20-7-4-12(5-8-20)10-19-9-6-16-11-19/h2-3,6,9,11-12H,4-5,7-8,10H2,1H3
• InChI Key: QGORNVVFEBVIFF-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C=CC(=N1)C(=O)N2CCC(CC2)CN3C=CN=C3
• Molecular Formula: C15H19N5O2
• Molecular Weight: 301.34 g/mol

Description

6-(4-((1H-imidazol-1-yl)methyl)piperidine-1-carbonyl)-2-methylpyridazin-3(2H)-one is a useful research compound. Its molecular formula is C15H19N5O2 and its molecular weight is 301.35. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Chemistry Applications

Research on imidazol-1-yl, piperidine, and pyridazin-3(2H)-one derivatives showcases their utility in developing new pharmaceuticals and studying biological systems. For instance, the synthesis of imidazoline derivatives has been explored for their potential in glucose homeostasis, indicating a possible application for "6-(4-((1H-imidazol-1-yl)methyl)piperidine-1-carbonyl)-2-methylpyridazin-3(2H)-one" in diabetes research (Le Bihan et al., 1999). Additionally, piperidine derivatives have shown promise as potent agonists for the human histamine H3 receptor, suggesting potential applications in treating disorders related to histamine activity (Ishikawa et al., 2010).

Antimicrobial and Antiviral Research

Compounds with similar structural motifs have been investigated for their antimicrobial and antiviral properties. For example, novel imidazo[1,2-a]pyridine-3-carboxamide derivatives have been designed and synthesized, demonstrating significant antimycobacterial activity against drug-sensitive and resistant Mycobacterium tuberculosis strains (Lv et al., 2017). This suggests that "this compound" could be of interest in developing new treatments for tuberculosis.

Material Science and Supramolecular Chemistry

Research into the hydrogen-bonding properties and crystal structures of compounds featuring imidazole and piperidine components has implications for material science, particularly in the design of new supramolecular assemblies and organic solids (Zong et al., 2016). The ability of these compounds to participate in complex hydrogen-bonding networks could inform the design and synthesis of novel materials with specific properties.